Cas no 56164-09-1 (5’-Benzoylphosphoadenosine)

• Product Name: 5’-Benzoylphosphoadenosine
• CAS No: 56164-09-1
• MF: C₁₇H₁₈N₅O₈P
• MW: 451.32728433609
• CID: 5053572
• Update Time: 2023-11-22

5’-Benzoylphosphoadenosine Chemical and Physical Properties

Names and Identifiers

• 5'-Benzoylphosphoadenosine
• 5'-O-[(R)-(Benzoyloxy)(Hydroxy)phosphoryl]adenosine
• C06433
• benzoyl-AMP
• benzoyl adenylate
• OOB
• Bz-AMP
• benzoic acid AMP ester
• 5'-adenylic acid benzoyl ester
• [[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] benzoate
• 5'-O-[(benzoyloxy)(hydroxy)phosphoryl]adenosine
• Q27464157
• (((2R,3S,4R,5R)-5-(6-Amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl phosphoric) benzoic anhydride
• [[(2R,3S,4R,5R)-5-(6-aminop
• 5’-Benzoylphosphoadenosine

• Inchi： 1S/C17H18N5O8P/c18-14-11-15(20-7-19-14)22(8-21-11)16-13(24)12(23)10(29-16)6-28-31(26,27)30-17(25)9-4-2-1-3-5-9/h1-5,7-8,10,12-13,16,23-24H,6H2,(H,26,27)(H2,18,19,20)/t10-,12-,13-,16-/m1/s1
• InChI Key： PTJTVELTWZMHPG-XNIJJKJLSA-N
• SMILES： P(=O)(O)(OC(C1C=CC=CC=1)=O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 697
• XLogP3: -1.3
• Topological Polar Surface Area: 192

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleoside monophosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleotides Purine ribonucleoside monophosphates